Cas no 1511551-33-9 (1-[(cyclopentylcarbamoyl)methyl]-1H-pyrrole-3-carboxylic acid)

• Product Name: 1-[(cyclopentylcarbamoyl)methyl]-1H-pyrrole-3-carboxylic acid
• CAS No: 1511551-33-9
• MF: C₁₂H₁₆N₂O₃
• MW: 236.267043113708
• CID: 5578350
• Update Time: 2025-05-20

1-[(cyclopentylcarbamoyl)methyl]-1H-pyrrole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-3-carboxylic acid, 1-[2-(cyclopentylamino)-2-oxoethyl]-
• 1-[(Cyclopentylcarbamoyl)methyl]-1H-pyrrole-3-carboxylic acid
• 1-[(cyclopentylcarbamoyl)methyl]-1H-pyrrole-3-carboxylic acid

• Inchi： 1S/C12H16N2O3/c15-11(13-10-3-1-2-4-10)8-14-6-5-9(7-14)12(16)17/h5-7,10H,1-4,8H2,(H,13,15)(H,16,17)
• InChI Key： YCXMVHVOCRXWHC-UHFFFAOYSA-N
• SMILES： N1(CC(NC2CCCC2)=O)C=CC(C(O)=O)=C1

Experimental Properties

• Density: 1.34±0.1 g/cm3(Predicted)
• Boiling Point: 515.3±33.0 °C(Predicted)
• pka: 4.95±0.10(Predicted)

Additional information on 1-[(cyclopentylcarbamoyl)methyl]-1H-pyrrole-3-carboxylic acid

Introduction to 1-[(cyclopentylcarbamoyl)methyl]-1H-pyrrole-3-carboxylic Acid (CAS No. 1511551-33-9)

1-[(cyclopentylcarbamoyl[methyl])-1H-pyrrole-3-carboxylic acid] (CAS No. 1511551-33-9) is a sophisticated organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, characterized by its intricate molecular structure, holds promise for various applications, particularly in the development of novel therapeutic agents and biochemical probes.

The molecular framework of 1-[(cyclopentylcarbamoyl[methyl])-1H-pyrrole-3-carboxylic acid] consists of a pyrrole core functionalized with a cyclopentylcarbamoyl moiety and a methyl group, which contributes to its unique chemical properties. The presence of the pyrrole ring imparts aromaticity and potential for hydrogen bonding, while the cyclopentylcarbamoyl group enhances solubility and bioavailability, making it an attractive candidate for drug design.

In recent years, there has been a surge in research focused on heterocyclic compounds due to their diverse biological activities. Pyrrole derivatives, in particular, have been extensively studied for their potential in treating various diseases, including cancer, inflammation, and infectious disorders. The structural features of 1-[(cyclopentylcarbamoyl[methyl])-1H-pyrrole-3-carboxylic acid] make it a valuable scaffold for medicinal chemists seeking to develop innovative pharmacophores.

One of the most compelling aspects of this compound is its ability to modulate biological pathways through selective interaction with target proteins and enzymes. The cyclopentylcarbamoyl group serves as a hinge region that can be tailored to optimize binding affinity and selectivity. This flexibility has led to several promising preclinical studies exploring its potential as an inhibitor of kinases and other enzymes involved in disease progression.

The synthesis of 1-[(cyclopentylcarbamoyl[methyl])-1H-pyrrole-3-carboxylic acid] involves multi-step organic transformations that require precise control over reaction conditions. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated cyclizations, have been employed to construct the desired molecular architecture efficiently. These synthetic strategies not only highlight the compound's synthetic accessibility but also underscore the expertise required to produce it at scale.

Recent advancements in computational chemistry have further enhanced the understanding of 1-[(cyclopentylcarbamoyl[methyl])-1H-pyrrole-3-carboxylic acid]'s interactions with biological targets. Molecular docking studies have revealed that this compound can bind to specific pockets on enzymes such as Janus kinases (JAKs) and tyrosine kinases, which are implicated in autoimmune diseases and cancer. These findings have paved the way for structure-based drug design approaches aimed at improving therapeutic efficacy.

The pharmacokinetic properties of 1-[(cyclopentylcarbamoyl[methyl])-1H-pyrrole-3-carboxylic acid] are also of great interest. Preclinical data suggest that this compound exhibits favorable oral bioavailability and metabolic stability, making it suitable for systemic administration. Additionally, its moderate solubility in both aqueous and organic solvents enhances its suitability for formulation into various drug delivery systems.

In conclusion, 1-[(cyclopentylcarbamoyl[methyl])-1H-pyrrole-3-carboxylic acid] (CAS No. 1511551-33-9) represents a significant advancement in the field of medicinal chemistry. Its unique structural features, combined with promising preclinical results, position it as a potent tool for developing novel therapeutics. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing unmet medical needs.